Cas no 1332605-83-0 (4-Amino-3-hydroxybenzonitrile hydrochloride)

• Product Name: 4-Amino-3-hydroxybenzonitrile hydrochloride
• CAS No: 1332605-83-0
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 1028580
• PubChem ID: 57364476
• Update Time: 2025-10-28

4-Amino-3-hydroxybenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-hydroxybenzonitrile hydrochloride
• DB-357862
• BS-44248
• Benzonitrile, 4-amino-3-hydroxy-, hydrochloride (1:1)
• 4-amino-3-hydroxybenzonitrile;hydrochloride
• 4-Amino-3-hydroxybenzonitrilehydrochloride
• 4-Amino-3-hydroxy-benzonitrile hydrochloride
• DTXSID10724427
• G11969
• 4-Amino-3-hydroxy-benzonitrile HCl
• 4-Amino-3-hydroxybenzonitrile--hydrogen chloride (1/1)
• 4-Amino-3-hydroxybenzonitrile HCl
• 1332605-83-0

• Inchi： 1S/C7H6N2O.ClH/c8-4-5-1-2-6(9)7(10)3-5;/h1-3,10H,9H2;1H
• InChI Key： QDCPSCRTSPIJTJ-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C(C#N)C=CC=1N

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų

Additional information on 4-Amino-3-hydroxybenzonitrile hydrochloride

Recent Advances in the Study of 4-Amino-3-hydroxybenzonitrile Hydrochloride (CAS: 1332605-83-0)

4-Amino-3-hydroxybenzonitrile hydrochloride (CAS: 1332605-83-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 4-Amino-3-hydroxybenzonitrile hydrochloride, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that enhances the efficiency of production while minimizing by-products. The researchers employed a combination of catalytic hydrogenation and selective nitration, achieving a yield of over 85% with high purity (>98%). This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 4-Amino-3-hydroxybenzonitrile hydrochloride has shown promising results as a potential inhibitor of specific enzymatic pathways. A recent in vitro study highlighted its ability to selectively inhibit tyrosine kinase activity, which is implicated in various cancer types. The compound exhibited an IC50 value of 0.5 µM against the target enzyme, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary findings from a 2024 study indicate that 4-Amino-3-hydroxybenzonitrile hydrochloride may modulate oxidative stress pathways in neuronal cells, offering neuroprotective effects. These findings are particularly relevant for conditions such as Alzheimer's and Parkinson's diseases, where oxidative stress plays a key role in disease progression. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Despite these promising findings, challenges remain in the development of 4-Amino-3-hydroxybenzonitrile hydrochloride as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-Amino-3-hydroxybenzonitrile hydrochloride (CAS: 1332605-83-0) represents a compound with significant potential in the fields of oncology and neurodegenerative disease research. Recent advancements in its synthesis and biological evaluation underscore its value as a candidate for further development. Continued research efforts will be crucial to fully realize its therapeutic potential and translate these findings into clinical applications.